5-(Chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole
Overview
Description
5-(Chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole (CMO) is a synthetic organic compound that has been used in numerous scientific research applications. It is a versatile molecule that can be used in a variety of ways, including synthesis, biochemical and physiological studies, and lab experiments.
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Aryl-Oxadiazoles
5-(Chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole is used in the synthesis of various aryl-oxadiazoles, which are valuable intermediates in organic synthesis. For instance, 2-aryl-5-aminomethyl- and -5-thiomethyl-1,3,4-oxadiazoles were synthesized from corresponding chloromethyl derivatives, showcasing the utility of this compound in creating structurally diverse molecules (Kiss-Szikszai et al., 2001).
Reactions with KCN
A study reported the reaction of 5-(chloromethyl)-3-substituted-phenyl-1,2,4-oxadiazoles with potassium cyanide (KCN), leading to the production of acetonitriles and alkanes. This reaction pathway offers insights into the chemical behavior of 5-(chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole under different conditions (Sağırlı & Dürüst, 2018).
Biological and Medicinal Applications
Antihypertensive Activity
Some derivatives of 1,2,4-oxadiazole, including those synthesized from 5-(chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole, have shown antihypertensive activity in animal models. This indicates potential applications in the development of new medications for treating high blood pressure (Santilli & Morris, 1979).
Spectral Analysis and Biological Evaluation
Derivatives of 1,3,4-oxadiazole, which can be synthesized from 5-(chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole, have been evaluated for their biological activities. Spectroscopic techniques helped in elucidating their structures, and these compounds were screened for various biological activities, highlighting the compound's role in medicinal chemistry (Khalid et al., 2016).
Synthesis of Novel Tri-Heterocyclic Benzamides
Oxadiazoles, including those derived from 5-(chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole, are essential in creating novel benzamides with potential therapeutic applications. Their hemolytic profiles and diverse biological effects, such as anti-inflammatory and antimicrobial activities, are of particular interest (Abbasi et al., 2018).
Advanced Material Synthesis
- Preparation of Fused s-Triazoles: This compound is used in the synthesis of fused s-triazoles, which are important in the field of materials science. The reactions involve intramolecular ring transformations, demonstrating the versatility of 5-(chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole in synthesizing complex heterocyclic structures (Sasaki, Ohno & Ito, 1984).
properties
IUPAC Name |
5-(chloromethyl)-3-(methylsulfonylmethyl)-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2O3S/c1-12(9,10)3-4-7-5(2-6)11-8-4/h2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISZMIBGGILRMTH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC1=NOC(=N1)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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